Cas no 2138120-33-7 (4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid)

• Product Name: 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid
• CAS No: 2138120-33-7
• MF: C₁₂H₁₃BrFNO₄
• MW: 334.138326406479
• CID: 5783251
• PubChem ID: 165801491
• Update Time: 2025-06-09

4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2138120-33-7
• EN300-1177861
• 4-bromo-2-{[(tert-butoxy)carbonyl]amino}-5-fluorobenzoic acid
• 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid

• Inchi： 1S/C12H13BrFNO4/c1-12(2,3)19-11(18)15-9-5-7(13)8(14)4-6(9)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： ITBNXLVYAZLXBO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 333.00120g/mol
• Monoisotopic Mass: 333.00120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid

Introduction to 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid (CAS No. 2138120-33-7)

4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138120-33-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of fluorinated benzoic acids, a subgroup known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both bromine and fluorine substituents, along with the protective tert-butoxycarbonyl (Boc) group on the amino functionality, makes this molecule a versatile intermediate in the synthesis of more complex pharmacological agents.

The structural features of 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid contribute to its unique chemical properties and reactivity. The bromine atom at the 4-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the fluorine atom at the 5-position introduces lipophilicity and modulates metabolic stability. The Boc-protected amino group provides stability under acidic conditions and can be deprotected under mild basic conditions to reveal the reactive amine, facilitating further derivatization. These characteristics make it a valuable building block in drug discovery pipelines.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid is no exception and has been explored in several high-profile studies for its potential as a precursor in the development of novel therapeutic agents. Its incorporation into molecular frameworks has shown promise in targeting various biological pathways, including those implicated in inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid is its utility in constructing heterocyclic scaffolds. By reacting this compound with appropriate electrophiles or nucleophiles, chemists can generate complex cyclic structures that mimic natural products or known drug molecules. Such heterocycles often exhibit enhanced bioactivity due to their ability to interact with biological targets in multiple ways. For instance, studies have demonstrated that benzoic acid derivatives can act as modulators of enzyme activity or as antagonists of receptor binding, depending on their structural configuration.

The pharmaceutical industry has been particularly interested in 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid for its role in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can precisely target disease-causing pathways without harming healthy cells. The bromine and fluorine substituents in 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid allow for fine-tuning of binding interactions with kinase active sites, making it an ideal candidate for such applications.

Furthermore, the Boc-protection on the amino group provides an additional layer of control during synthetic manipulations. This protection ensures that the amine functionality does not participate in unwanted side reactions during multi-step syntheses, allowing chemists to introduce other functional groups at desired positions without interference. Once the Boc group is removed, the resulting free amine can be further functionalized through reductive amination, amide coupling, or other common organic transformations.

Recent advances in computational chemistry have also highlighted the importance of 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid as a key intermediate in designing lead compounds. Molecular modeling studies have shown that small modifications around this core structure can significantly alter binding affinities and selectivity profiles. These insights have guided experimental efforts toward optimizing molecular architectures for improved therapeutic efficacy. For example, virtual screening algorithms have been employed to identify novel analogs of 4-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid that exhibit enhanced potency against specific biological targets.

The synthesis of 4-bromo-2-{(tert-butoxy)carbonylamino)-5-fluorobenzoic acid itself is a testament to modern synthetic methodologies. Traditional approaches often involve multi-step sequences with harsh reaction conditions and low yields. However, recent innovations have enabled more efficient synthetic routes that minimize waste and maximize product purity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine and fluorine substituents with high precision, while Boc protection strategies have been refined for greater selectivity and ease of removal.

In conclusion,4-bromo-2-{(tert-butoxy)carbonylamino)-5-fluorobenzoic acid (CAS No. 2138120-33-7) represents a significant advancement in medicinal chemistry research. Its unique structural features make it a valuable tool for constructing complex drug candidates targeting various diseases. As research continues to uncover new applications for this compound，its importance in pharmaceutical development is likely to grow further。The combination of its synthetic versatility，biological relevance，and computational tractability positions it as one of the most promising intermediates in modern drug discovery。